Cas no 101324-45-2 (N-2-(1H-pyrazol-1-yl)ethylprop-2-enamide)

• Product Name: N-2-(1H-pyrazol-1-yl)ethylprop-2-enamide
• CAS No: 101324-45-2
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• MDL: MFCD14671173
• CID: 5456611
• PubChem ID: 61462667
• Update Time: 2025-10-29

N-2-(1H-pyrazol-1-yl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-[2-(1H-pyrazol-1-yl)ethyl]-
• N-2-(1H-pyrazol-1-yl)ethylprop-2-enamide

• MDL： MFCD14671173
• Inchi： 1S/C8H11N3O/c1-2-8(12)9-5-7-11-6-3-4-10-11/h2-4,6H,1,5,7H2,(H,9,12)
• InChI Key： KMBUFQYNRURRGS-UHFFFAOYSA-N
• SMILES： C(NCCN1C=CC=N1)(=O)C=C

Additional information on N-2-(1H-pyrazol-1-yl)ethylprop-2-enamide

Comprehensive Overview of N-2-(1H-pyrazol-1-yl)ethylprop-2-enamide (CAS No. 101324-45-2)

N-2-(1H-pyrazol-1-yl)ethylprop-2-enamide (CAS No. 101324-45-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This molecule, characterized by its unique pyrazole and acrylamide functional groups, exhibits versatile reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, polymer synthesis, and as a building block for advanced materials. The compound's CAS number 101324-45-2 serves as a critical identifier in regulatory and scientific databases, ensuring accurate referencing across disciplines.

The structural features of N-2-(1H-pyrazol-1-yl)ethylprop-2-enamide make it a valuable intermediate in synthetic chemistry. The pyrazole ring is known for its pharmacological properties, often found in bioactive molecules targeting inflammation, cancer, and infectious diseases. Meanwhile, the acrylamide moiety provides a reactive site for polymerization, enabling the creation of custom-designed polymers with tailored properties. This dual functionality positions the compound as a multipurpose reagent in both pharmaceutical and industrial applications.

Recent trends in scientific literature highlight growing interest in N-2-(1H-pyrazol-1-yl)ethylprop-2-enamide as a potential kinase inhibitor scaffold. Kinases are crucial enzymes in cellular signaling pathways, and their dysregulation is implicated in numerous diseases. The compound's ability to interact with kinase active sites, combined with its synthetic accessibility, makes it a promising candidate for structure-activity relationship (SAR) studies. Researchers are particularly focused on optimizing its bioavailability and selectivity for therapeutic applications.

In material science, the polymerization potential of N-2-(1H-pyrazol-1-yl)ethylprop-2-enamide is being harnessed to develop smart materials with stimuli-responsive properties. The incorporation of pyrazole units into polymer backbones can impart thermal stability and unique coordination capabilities, valuable for creating advanced coatings or conductive materials. These innovations align with the global push toward sustainable materials and green chemistry initiatives.

From a commercial perspective, the demand for CAS No. 101324-45-2 is rising among fine chemical suppliers and research institutions. Quality control measures, including HPLC purity analysis and spectroscopic characterization, are essential to ensure batch-to-b consistency. Suppliers often provide technical data sheets (TDS) and material safety data sheets (MSDS) to facilitate safe handling and regulatory compliance.

Environmental and toxicological studies on N-2-(1H-pyrazol-1-yl)ethylprop-2-enamide are ongoing to evaluate its ecological impact. As regulatory frameworks tighten globally, understanding its biodegradation pathways and ecotoxicity becomes paramount. Preliminary data suggest moderate persistence in aqueous systems, prompting investigations into advanced oxidation processes (AOPs) for its degradation.

The synthesis of N-2-(1H-pyrazol-1-yl)ethylprop-2-enamide typically involves amide coupling between acryloyl chloride and 2-(1H-pyrazol-1-yl)ethylamine, followed by purification via column chromatography. Recent advancements in flow chemistry have improved yield and scalability, reducing the environmental footprint of production. These innovations cater to the pharmaceutical industry's need for cost-effective and scalable synthetic routes.

Looking ahead, N-2-(1H-pyrazol-1-yl)ethylprop-2-enamide is poised to play a pivotal role in precision medicine and advanced material design. Collaborative efforts between academia and industry will likely uncover novel applications, from targeted drug delivery systems to functionalized nanomaterials. Its CAS registry number 101324-45-2 will remain a cornerstone for researchers navigating the expanding landscape of chemical innovation.